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Compound of Interest

4-Hydroxy-3-
Compound Name:
(hydroxymethyl)benzaldehyde

CAS No.: 54030-32-9

Cat. No.: B105225

Get Quote

\ J

CAS: 54030-32-9 | Synonyms: Salbutamol Impurity Q, 3-hydroxymethyl-4-
hydroxybenzaldehyde

Executive Summary

In the pharmaceutical development of adrenergic agonists like Salbutamol, the control of
process-related impurities is critical. 4-Hydroxy-3-(hydroxymethyl)benzaldehyde (Impurity Q)
represents a significant challenge due to its structural similarity to precursors and degradation
products. While extensive thermodynamic data exists for its analog 4-hydroxybenzaldehyde,
specific mole-fraction solubility data for the hydroxymethyl derivative is sparse in open
literature.

This guide provides a first-principles approach to the solubility of this compound. It synthesizes
comparative physicochemical analysis, theoretical thermodynamic modeling, and a rigorous
Standard Operating Procedure (SOP) for empirical determination. This framework enables
researchers to design effective crystallization and purification strategies.
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Physicochemical Profile & Structural Analysis[1]

To predict solubility behavior, we must first analyze the solute's molecular interaction potential.

Property

Value | Description

Impact on Solubility

Molecular Formula

CsHsOs

Moderate molecular weight
(152.15 g/mol ) favors
dissolution in small-molecule

solvents.

Physical State

Pale Yellow/White Solid

Crystalline lattice energy must
be overcome by solvation
enthalpy.

High MP indicates strong

Melting Point 142-145 °C intermolecular lattice forces (H-
bonding).
Low lipophilicity; affinity for
LogP (Predicted) ~0.5-0.8 Pop Y Y

polar protic/aprotic solvents.

H-Bond Donors

2 (Phenolic -OH, Aliphatic -OH)

High capacity for solvent
interaction; reduces solubility

in non-polar alkanes.

H-Bond Acceptors

3 (Aldehyde C=0, 2 -OH)

Excellent solubility in H-bond

donor solvents (Alcohols).

Structural Impact: The Hydroxymethyl Effect

Unlike 4-hydroxybenzaldehyde, this molecule possesses a hydroxymethyl group (-CH20H) at

the meta position.[1]

 Increased Polarity: The added -OH group increases the polar surface area (PSA), making

the compound significantly more soluble in water and alcohols than its methylated analog

(Vanillin).

 Intramolecular H-Bonding: Potential exists for hydrogen bonding between the phenolic

hydrogen and the hydroxymethyl oxygen, which can stabilize the molecule but slightly
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reduce its availability to interact with solvents.

Solubility Landscape: Comparative Analysis

Due to the lack of specific mole-fraction datasets, we utilize Comparative Analog Analysis using
4-hydroxybenzaldehyde (4-HBA) as a baseline, adjusted for the increased polarity of the
hydroxymethyl group.

Predicted Solubility Tiers

Representative ] . Mechanistic
Solvent Class Predicted Solubility .
Solvents Rationale

Strong dipole-dipole

interactions disruption
Polar Aprotic DMSO, DMF, NMP Very High of solute lattice; H-

bond acceptance from

solute.

"Like dissolves like."
Solvent donates H-
bonds to
) Methanol, Ethanol, )
Polar Protic High aldehyde/alcohol
Isopropanol B

groups. Solubility
increases with

Temperature (T).

Good solvation via

dipole interactions, but
Esters/Ketones Ethyl Acetate, Acetone  Moderate ]

lacks H-bond donation

capability.

] Moderate polarity;
Ethers THF, 1,4-Dioxane Moderate
useful as co-solvents.

Inability to break the
Hexane, Toluene,
Non-Polar Very Low solute's strong H-bond
Chloroform
network.

Critical Insight for Purification
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The significant solubility differential between Water (Low/Moderate) and Methanol (High)
suggests that a Cooling Crystallization from Methanol/Water mixtures or Anti-solvent
Crystallization (adding water to a methanol solution) is the optimal purification strategy.

Experimental Protocol: Isothermal Saturation
Method

Standard Operating Procedure (SOP)

Since specific literature values are unavailable, researchers must generate self-validated data.
This protocol uses the Isothermal Saturation Method, the gold standard for solid-liquid
equilibrium (SLE) determination.

Workflow Diagram (DOT)

G Brars Gl AR Separation Isothermal Filtration Dilution Quantification

(Settling/Centrifugation) (0.45 pm Syringe Filter) (HPLC/Gravimetric)

Click to download full resolution via product page

Caption: Step-by-step workflow for the Isothermal Saturation Method to determine mole fraction
solubility.

Detailed Methodology

o Preparation: Add excess 4-Hydroxy-3-(hydroxymethyl)benzaldehyde to 10 mL of the
target solvent in a jacketed glass vessel.

o Equilibration: Stir continuously at the target temperature (e.g., 298.15 K) for 24-48 hours.
Validation: Ensure solid phase remains present throughout.

e Sampling: Stop stirring and allow phases to settle for 2 hours.

« Filtration: Withdraw the supernatant using a pre-heated syringe filter (0.45 um PTFE) to
prevent precipitation during transfer.

e Quantification:
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o Gravimetric: Evaporate solvent from a weighed aliquot and dry residue to constant mass.

o HPLC: Dilute aliquot with mobile phase and analyze against a standard curve (UV
detection at ~280 nm).

o Calculation: Determine mole fraction solubility (
) using:
Where

are mass and molar mass of solute, and

are for the solvent.

Thermodynamic Modeling Framework

Once experimental data is obtained, it should be correlated using thermodynamic models to
allow for interpolation and process scale-up.

The Modified Apelblat Equation
This semi-empirical model is highly effective for correlating solubility (

) with temperature (
) for benzaldehyde derivatives:

e A, B, C: Empirical parameters derived from regression analysis.

o Application: Use this model to predict the Metastable Zone Width (MSZW) for crystallization
processes.

Hansen Solubility Parameters (HSP)

To select alternative solvents without experimentation, calculate the "Distance" (

) between the solute (1) and solvent (2):

o (Dispersion): Similar for most organics.
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e (Polar): High for this compound due to aldehyde/hydroxyls.
e (Hydrogen Bonding): Critical parameter. Solvents with
close to the solute's value (estimated ~20-25 MPa

) will maximize solubility.

Solvent Selection Logic for Purification

The following decision tree aids in selecting solvents for extraction vs. crystallization.

Objective: Purify Impurity Q

Is it soluble in Water?

Alcohols (MeOH, EtOH) |[RSiEESeERREEEL on-polar (Hexane, Toluene)

High Solubility: Low Solubility:
Use for Reaction Medium Use as Anti-Solvent

Click to download full resolution via product page
Caption: Logic flow for selecting solvents based on solubility behavior and process objective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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